Cas no 15909-83-8 (3-Hydroxypropanesulfonic Acid)

• Product Name: 3-Hydroxypropanesulfonic Acid
• CAS No: 15909-83-8
• MF: C₃H₈O₄S
• MW: 140.158220291138
• MDL: MFCD00066499
• CID: 217004
• Update Time: 2025-06-13

3-Hydroxypropanesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxypropane-1-sulfonic acid
• 3-hydroxy-1-propanesulfonicaci
• 3-hydroxy-1-Propanesulfonicacid
• Hydroxypropanesulfonicacid
• 3-HYDROXYPROPANESULFONIC ACID
• HPSA
• 3-hydroxypropanesulphonic acid
• 3-hydroxypropan-sulfonsure
• 1-Propanesulfonic acid,3-hydroxy-
• 1-Hydroxypropane-3-sulfonic acid
• 3-Hydroxy-1-propanesulfonic acid
• 1-Propanesulfonic acid, 3-hydroxy-
• NSC84228
• C3H8O4S
• 3-hydroxy propane sulfonic acid
• WQPMYSHJKXVTME-UHFFFAOYSA-N
• 7995AA
• CH0046
• TRA0008944
• 3-Hydroxypropane-1-sulfonic acid lactone
• A
• 3-Hydroxypropanesulfonic Acid

• MDL： MFCD00066499
• Inchi： 1S/C3H8O4S/c4-2-1-3-8(5,6)7/h4H,1-3H2,(H,5,6,7)
• InChI Key： WQPMYSHJKXVTME-UHFFFAOYSA-N
• SMILES： S(CCCO)(=O)(=O)O

Computed Properties

• Exact Mass: 140.01400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.2
• Topological Polar Surface Area: 83

Experimental Properties

• Density: 1.364 g/mL at 20 °C(lit.)
• Flash Point: 100 °C
• Refractive Index: n20/D 1.456
• Solubility: Soluble (999 g/l) (25 º C),
• PSA: 82.98000
• LogP: 0.33740

3-Hydroxypropanesulfonic Acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H312,H314,H350
• Warning Statement： P201,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 1
• WGK Germany：3
• Hazard Category Code： 45-35
• Safety Instruction： 53-26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：II
• Risk Phrases：R45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 3-Hydroxypropanesulfonic Acid

Recent Advances in the Study of 3-Hydroxypropanesulfonic Acid (CAS: 15909-83-8)

3-Hydroxypropanesulfonic acid (3-HPS, CAS: 15909-83-8) is a sulfonic acid derivative that has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its versatile applications. Recent studies have explored its role as a precursor in the synthesis of biologically active compounds, its potential therapeutic applications, and its utility in industrial processes. This research brief synthesizes the latest findings on 3-HPS, highlighting its chemical properties, biological activities, and emerging applications.

One of the key areas of research focuses on the synthesis and optimization of 3-HPS. A 2023 study published in the Journal of Organic Chemistry demonstrated an improved synthetic route for 3-HPS, achieving higher yields and purity through catalytic hydrogenation of 3-chloropropanesulfonic acid. The study emphasized the importance of reaction conditions, such as temperature and catalyst selection, in minimizing byproducts. This advancement is critical for scaling up production to meet industrial and pharmaceutical demands.

In the pharmaceutical domain, 3-HPS has been investigated for its potential as a building block in drug design. A recent Bioorganic & Medicinal Chemistry Letters article (2024) reported the incorporation of 3-HPS into novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. These inhibitors showed promising selectivity and potency, suggesting potential applications in treating glaucoma and certain cancers. The study also highlighted the role of the sulfonic acid group in enhancing water solubility and bioavailability of the inhibitors.

Beyond drug development, 3-HPS has been explored for its biological activities. A 2023 study in ChemBioChem revealed that 3-HPS exhibits moderate antioxidant properties, scavenging free radicals in vitro. While its activity was lower than established antioxidants like ascorbic acid, the study proposed that structural modifications could enhance its efficacy. Additionally, preliminary research has suggested that 3-HPS may interfere with bacterial quorum sensing, opening avenues for its use in antimicrobial strategies.

Industrial applications of 3-HPS have also expanded. A 2024 report in Industrial & Engineering Chemistry Research detailed its use as a corrosion inhibitor in cooling water systems. The sulfonic acid group was found to form protective films on metal surfaces, significantly reducing corrosion rates. This application aligns with the growing demand for environmentally friendly alternatives to traditional inhibitors.

In conclusion, recent research underscores the multifaceted potential of 3-Hydroxypropanesulfonic Acid (CAS: 15909-83-8). Advances in synthesis, drug design, biological activity, and industrial applications highlight its importance in chemical and pharmaceutical research. Future studies may focus on optimizing its therapeutic properties and exploring novel derivatives to unlock further possibilities.